Cas no 331765-71-0 (3,5-Difluoro-2-nitrobenzoic acid)

• Product Name: 3,5-Difluoro-2-nitrobenzoic acid
• CAS No: 331765-71-0
• MF: C₇H₃F₂NO₄
• MW: 203.099828958511
• MDL: MFCD04035649
• CID: 1026999
• PubChem ID: 2783365
• Update Time: 2025-04-20

3,5-Difluoro-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-nitrobenzoic acid
• 2-Carboxy-4,6-difluoronitrobenzene
• PC0922
• 3,5-Difluoro-2-nitro-benzoic acid
• SCHEMBL1202494
• CS-0028788
• MFCD04035649
• DTXSID00382611
• 3,5-Difluoro-2-nitrobenzoicacid
• DS-16870
• DB-347831
• 331765-71-0
• AKOS016001226
• ZBEWIPTYUHHZIS-UHFFFAOYSA-N
• EN300-298116
• A875392
• SB36647
• SY074967

• MDL： MFCD04035649
• Inchi： 1S/C7H3F2NO4/c8-3-1-4(7(11)12)6(10(13)14)5(9)2-3/h1-2H,(H,11,12)
• InChI Key： ZBEWIPTYUHHZIS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.00300
• Monoisotopic Mass: 203.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 83.12000
• LogP: 2.09440

3,5-Difluoro-2-nitrobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives